4-(N,N-diallylsulfamoyl)-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-[bis(prop-2-enyl)sulfamoyl]-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C22H22N4O5S/c1-4-14-26(15-5-2)32(28,29)17-12-10-16(11-13-17)20(27)23-22-25-24-21(31-22)18-8-6-7-9-19(18)30-3/h4-13H,1-2,14-15H2,3H3,(H,23,25,27)
• InChI Key: FSYYRNKCTXEXCZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C
• Molecular Formula: C22H22N4O5S
• Molecular Weight: 454.5 g/mol
• CAS No.: 501352-01-8

Description

4-(N,N-diallylsulfamoyl)-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C22H22N4O5S and its molecular weight is 454.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Nematocidal Activity

Research indicates that certain 1,2,4-oxadiazole derivatives, similar in structure to 4-(N,N-diallylsulfamoyl)-N-(5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide, have shown promising nematocidal activity. These compounds have been found effective against Bursaphelenchus xylophilus, a harmful nematode, suggesting potential in pest control and agricultural applications (Liu, Wang, Zhou, & Gan, 2022).

Antidiabetic Properties

Derivatives of 1,3,4-oxadiazole, a key component in the studied compound, have been synthesized and evaluated for their in vitro antidiabetic activity. This suggests potential therapeutic applications in the treatment of diabetes (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021).

Anticancer Evaluation

Another study focused on derivatives of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which share structural similarities with the compound . These derivatives exhibited moderate to excellent anticancer activities against various cancer cell lines, hinting at potential applications in cancer treatment (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).

Structural and Computational Analysis

Research on 1-[5-(4-methoxyphenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, related to the compound in focus, involves crystal structure studies and Density Functional Theory (DFT) calculations. These studies provide insights into the molecular properties and potential reactivity of similar compounds (Kumara, Harish, Shivalingegowda, Tandon, Mohana, & Lokanath, 2017).

Antibacterial Activity

Compounds featuring the 1,3,4-oxadiazole moiety, like the compound , have been synthesized and tested for their antibacterial properties. This highlights potential applications in developing new antibacterial agents (Aghekyan, Mkryan, Panosyan, Safaryan, & Stepanyan, 2020).